Cas no 1949-41-3 (2-methyl-4-phenylbutanoic acid)

• Product Name: 2-methyl-4-phenylbutanoic acid
• CAS No: 1949-41-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00796471
• CID: 828350
• PubChem ID: 16046
• Update Time: 2025-04-19

2-methyl-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-phenylbutanoic acid
• α-Methylbenzenebutyric acid
• (+-)-2-Methyl-4-phenyl-buttersaeure
• (+-)-2-methyl-4-phenyl-butyric acid
• 2-methyl-4-phenyl-1-butanoic acid
• 2-methyl-4-phenylbutyric acid
• 2-Methyl-4-phenyl-butyric acid
• AC1L275I
• AC1Q1R0S
• BRN 1911280
• BUTYRIC ACID, 2-METHYL-4-PHENYL-
• NSC402998
• SureCN473576
• 2-Methyl-gamma-phenylbutyric acid
• NSC 402998
• CS-0196931
• DB-377617
• E73969
• A1-08676
• 2-09-00-00363 (Beilstein Handbook Reference)
• SCHEMBL473576
• MFCD00796471
• OCKZHEXBLOOGOC-UHFFFAOYSA-N
• DTXSID501306426
• 2-methyl-4-phenylbutanoicacid
• 1949-41-3
• AKOS010488656
• alpha-Methylbenzenebutyric acid
• BS-50099
• EN300-1863868
• NSC-402998
• BAA94941

• MDL： MFCD00796471
• Inchi： 1S/C11H14O2/c1-9(11(12)13)7-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,12,13)
• InChI Key： OCKZHEXBLOOGOC-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.5093-1.5100 (589.3 nm 25 ºC)
• Solubility: Very slightly soluble (0.75 g/l) (25 º C),
• PSA: 37.3
• LogP: 2.33990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives